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Compound of Interest

Compound Name: Rhoduline Acid

Cat. No.: B1680610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the known applications and

synthetic methodologies involving Rhoduline Acid, also known as Di-J acid. The primary

application of this compound is in the synthesis of diazo and tetranitazole dyes. While detailed

quantitative data and biological activity information for Rhoduline Acid and its direct

derivatives are limited in publicly available literature, this document outlines the general

experimental procedures and principles for its use in chemical synthesis.

Chemical and Physical Properties of Rhoduline Acid
Rhoduline Acid, chemically identified as 4-hydroxy-7-((5-hydroxy-7-sulfonaphthalen-2-

yl)amino)naphthalene-2-sulfonic acid, is an acidic compound that serves as a key intermediate

in the dye industry.[1][2] Its chemical structure and basic properties are summarized in the table

below.
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Property Value

Synonyms

Di-J acid, 4-hydroxy-7-((5-hydroxy-7-

sulfonaphthalen-2-yl)amino)naphthalene-2-

sulfonic acid

CAS Number 87-03-6

Molecular Formula C₂₀H₁₅NO₈S₂

Molecular Weight 461.46 g/mol

Appearance Powder

Primary Application Intermediate in the synthesis of azo dyes

Experimental Protocols for Azo Dye Synthesis using
Rhoduline Acid
The synthesis of azo dyes using Rhoduline Acid as a coupling component follows a well-

established two-step process: diazotization of a primary aromatic amine followed by the

coupling of the resulting diazonium salt with Rhoduline Acid.

2.1. General Protocol for Diazotization of a Primary Aromatic Amine

This procedure outlines the formation of a diazonium salt from a generic primary aromatic

amine. The specific quantities and conditions may need to be optimized depending on the

chosen amine.

Materials:

Primary aromatic amine (e.g., aniline or a substituted aniline)

Hydrochloric acid (concentrated)

Sodium nitrite

Distilled water
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Ice bath

Procedure:

Dissolve the primary aromatic amine in a solution of hydrochloric acid and water.

Cool the solution to 0-5 °C in an ice bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite to the amine solution while

maintaining the temperature between 0-5 °C.

Stir the mixture for a short period to ensure the complete formation of the diazonium salt.

The resulting diazonium salt solution should be used immediately in the subsequent coupling

reaction due to its instability.

2.2. General Protocol for Coupling of Diazonium Salt with Rhoduline Acid

This procedure describes the coupling reaction between the prepared diazonium salt and

Rhoduline Acid to form the azo dye.

Materials:

Diazonium salt solution (from step 2.1)

Rhoduline Acid (Di-J acid)

Sodium hydroxide or other suitable base

Distilled water

Ice bath

Procedure:

Dissolve Rhoduline Acid in an aqueous alkaline solution (e.g., sodium hydroxide solution)

to form the corresponding phenoxide, which is more reactive towards electrophilic attack.

Cool the Rhoduline Acid solution to 0-5 °C in an ice bath.
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Slowly add the cold diazonium salt solution to the cold Rhoduline Acid solution with

constant stirring.

Maintain the temperature of the reaction mixture at 0-5 °C.

Control the pH of the reaction mixture as required for the specific coupling reaction, typically

in the neutral to slightly alkaline range.

The completion of the reaction is often indicated by a distinct color change.

The resulting azo dye may precipitate out of the solution and can be collected by filtration.

The crude dye can be purified by recrystallization from a suitable solvent.

Note: The exact reaction conditions, including stoichiometry, temperature, pH, and reaction

time, will vary depending on the specific aromatic amine used and the desired final product.

Optimization of these parameters is crucial for achieving high yields and purity.

Quantitative Data
Despite extensive searches of scientific literature and patent databases, specific quantitative

data such as reaction yields, precise molar ratios, and optimal reaction times for the synthesis

of azo dyes specifically from Rhoduline Acid could not be found. The available information is

generally qualitative, describing the use of Rhoduline Acid as a coupling component.

Researchers should perform their own optimization studies to determine these parameters for

their specific reactions.

Biological Activity
There is currently no publicly available data on the biological activity, including cytotoxicity or

antimicrobial properties, of Rhoduline Acid or its direct azo dye derivatives. While some

studies report the biological activities of "rhodanine derivatives," these are a distinct class of

compounds and the findings are not applicable to Rhoduline Acid. Further research is

required to explore the potential biological effects of Rhoduline Acid-derived compounds.

Visualizations
5.1. Experimental Workflow for Azo Dye Synthesis
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The following diagram illustrates the general workflow for the synthesis of an azo dye using

Rhoduline Acid.

Diazotization

Coupling Reaction Work-up & Purification

Primary Aromatic Amine

Diazonium Salt Solution

1.

HCl, H₂O

NaNO₂, H₂O (0-5°C)

Azo Dye

Slow Addition (0-5°C)

Rhoduline Acid (Di-J acid) 2.

NaOH, H₂O Filtration Recrystallization Purified Azo Dye

Click to download full resolution via product page

Caption: General workflow for the synthesis of an azo dye from a primary aromatic amine and

Rhoduline Acid.

5.2. Signaling Pathway

No information regarding the involvement of Rhoduline Acid or its derivatives in any biological

signaling pathways could be found in the reviewed literature. Therefore, a signaling pathway

diagram cannot be provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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